DBU-promoted ring-opening reactions of multi-substituted donor–acceptor cyclopropanes: access to functionalized chalcones with a quaternary carbon group†

Organic & Biomolecular Chemistry Pub Date: 2020-10-26 DOI: 10.1039/D0OB01895C

Abstract

A convenient and straightforward strategy to synthesize Z-configuration chalcones with alkylcyanoacetate subunits via DBU-promoted ring-opening reactions of multi-substituted D–A cyclopropanes has been developed. This reaction did not require a transition metal catalyst and extra solvent, and haloalkanes acted as both an alkylation reagent and solvent.

Graphical abstract: DBU-promoted ring-opening reactions of multi-substituted donor–acceptor cyclopropanes: access to functionalized chalcones with a quaternary carbon group
DBU-promoted ring-opening reactions of multi-substituted donor–acceptor cyclopropanes: access to functionalized chalcones with a quaternary carbon group†
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